molecular formula C22H20FN3OS B8692406 N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide

N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide

Cat. No. B8692406
M. Wt: 393.5 g/mol
InChI Key: RIINZTXUNOTFQR-UHFFFAOYSA-N
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Description

N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide is a useful research compound. Its molecular formula is C22H20FN3OS and its molecular weight is 393.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide

Molecular Formula

C22H20FN3OS

Molecular Weight

393.5 g/mol

IUPAC Name

N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxamide

InChI

InChI=1S/C22H20FN3OS/c1-13-3-5-15(6-4-13)22-26-14(2)20(28-22)21(27)24-10-9-16-12-25-19-8-7-17(23)11-18(16)19/h3-8,11-12,25H,9-10H2,1-2H3,(H,24,27)

InChI Key

RIINZTXUNOTFQR-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NC(=C(S2)C(=O)NCCC3=CNC4=C3C=C(C=C4)F)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

This compound was prepared following Method A starting from 2-(5-fluoro-1H-indol-3-yl)ethanamine (0.030 g; 0.168 mmol), 4-methyl-2-p-tolylthiazole-5-carboxylic acid (0.043 g; 0.185 mmol), HATU (0.070 g; 0.185 mmol) and N,N-diisopropylethylamine (0.78 mL; 0.420 mmol) in DMF (5 mL). Flash chromatography on silica gel eluting with 1 to 5% of ethyl acetate in dichloromethane gave 0.018 g (27%) of N-(2-(5-fluoro-1H-indol-3-yl)ethyl)-4-methyl-2-p-tolylthiazole-5-carboxamide as a solid.
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0.03 g
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0.78 mL
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5 mL
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Synthesis routes and methods II

Procedure details

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